Cas no 4906-82-5 (1,3,5-Trimethyl-6-oxocyclohexa-2,4-dien-1-yl acetate)

• Product name: 1,3,5-Trimethyl-6-oxocyclohexa-2,4-dien-1-yl acetate
• CAS No: 4906-82-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2697439
• PubChem ID: 12351073

1,3,5-Trimethyl-6-oxocyclohexa-2,4-dien-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• DTXSID00493296
• 1,3,5-trimethyl-6-oxocyclohexa-2,4-dien-1-yl acetate
• SCHEMBL10333190
• 4906-82-5
• DTXCID40444106
• 6-acetoxy-2,4,6-trimethyl-2,4-cyclohexadienone
• 1,3,5-Trimethyl-6-oxocyclohexa-2,4-dien-1-yl acetate

• Inchi： InChI=1S/C11H14O3/c1-7-5-8(2)10(13)11(4,6-7)14-9(3)12/h5-6H,1-4H3
• InChI Key： IJFSFRDUJRQGNK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 194.094294304Da
• Monoisotopic Mass: 194.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 1.5